Cas no 918812-18-7 ((2-morpholinosulfonylphenyl)methanamine;hydrochloride)

• Product Name: (2-morpholinosulfonylphenyl)methanamine;hydrochloride
• CAS No: 918812-18-7
• MF: C₁₁H₁₇ClN₂O₃S
• MW: 292.782280683517
• MDL: MFCD09284586
• CID: 997596
• PubChem ID: 16320333
• Update Time: 2025-05-26

(2-morpholinosulfonylphenyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-morpholin-4-ylsulfonylphenyl)methanamine,hydrochloride
• 2-(morpholinosulfonyl)benzylamine hydrochloride
• (2-morpholinosulfonylphenyl)methanamine;hydrochloride
• 1-[2-(morpholin-4-ylsulfonyl)phenyl]methanamine hydrochloride
• DTXSID80585860
• 1-[2-(MORPHOLINE-4-SULFONYL)PHENYL]METHANAMINE HYDROCHLORIDE
• (2-(morpholinosulfonyl)phenyl)methanamine hydrochloride salt
• 2-(Morpholinosulfonyl)benzylamine hydrochloride,97%
• (2-morpholin-4-ylsulfonylphenyl)methanamine;hydrochloride
• 918812-18-7
• FT-0705974
• Benzenemethanamine, 2-(4-morpholinylsulfonyl)-, hydrochloride (1:1)
• Z199464150
• MS-22671
• (2-(Morpholinosulfonyl)phenyl)methanamine hydrochloride
• (2-(Morpholinosulfonyl)phenyl)methanaminehydrochloride
• 1-[2-(Morpholine-4-sulfonyl)phenyl]methanamine--hydrogen chloride (1/1)
• [2-(morpholine-4-sulfonyl)phenyl]methanamine hydrochloride
• CS-0242264
• RMMDNVBLYNZQFP-UHFFFAOYSA-N
• EN300-24661
• SCHEMBL1016110
• AKOS027439838
• G19103
• DB-079190

• MDL： MFCD09284586
• Inchi： 1S/C11H16N2O3S.ClH/c12-9-10-3-1-2-4-11(10)17(14,15)13-5-7-16-8-6-13;/h1-4H,5-9,12H2;1H
• InChI Key： RMMDNVBLYNZQFP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1CN)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 292.06500
• Monoisotopic Mass: 292.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.01000
• LogP: 2.68720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (2-morpholinosulfonylphenyl)methanamine;hydrochloride

(2-Morpholinosulfonylphenyl)methanamine Hydrochloride: A Comprehensive Overview of CAS 918812-18-7

The compound (2-morpholinosulfonylphenyl)methanamine hydrochloride (CAS 918812-18-7) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. With its unique structural features, this molecule has become a subject of interest for scientists exploring novel drug discovery and medicinal chemistry applications. The presence of both morpholine and sulfonyl moieties in its architecture contributes to its potential as a building block for targeted therapies.

Recent trends in AI-driven drug development have highlighted the importance of compounds like (2-morpholinosulfonylphenyl)methanamine hydrochloride. Researchers are increasingly leveraging computational tools to predict its interactions with biological targets, addressing common search queries such as "how does morpholine enhance drug solubility" or "sulfonyl group role in kinase inhibition". These investigations align with the growing demand for precision medicine solutions in treating complex diseases.

The physicochemical properties of CAS 918812-18-7 make it particularly valuable in structure-activity relationship studies. Its hydrochloride salt form improves stability and handling characteristics, a frequent concern among laboratory professionals searching for "amine hydrochloride storage conditions". The compound's balanced lipophilicity, influenced by its phenylmethanamine core, has sparked discussions in online forums about "optimizing blood-brain barrier penetration" in CNS drug design.

In the context of green chemistry initiatives, synthetic routes to (2-morpholinosulfonylphenyl)methanamine hydrochloride have evolved to address environmental concerns. Modern protocols emphasize atom economy and reduced waste generation, responding to popular searches like "eco-friendly amine synthesis" and "sustainable pharmaceutical intermediates". These advancements position CAS 918812-18-7 as a case study in green synthetic methodologies.

The analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality control specialists. Method development for (2-morpholinosulfonylphenyl)methanamine hydrochloride analysis has become a reference point for discussions about "amine quantification in complex matrices" and "impurity profiling strategies". These analytical challenges reflect broader industry needs for robust characterization protocols.

Emerging applications in proteolysis targeting chimeras (PROTACs) have brought new relevance to CAS 918812-18-7. Its structural features make it a candidate for E3 ligase recruitment in targeted protein degradation, a hot topic in biopharmaceutical circles. Online searches for "small molecule linkers in PROTAC design" often lead to discussions about compounds with similar architectures to (2-morpholinosulfonylphenyl)methanamine hydrochloride.

From a regulatory perspective, proper documentation of (2-morpholinosulfonylphenyl)methanamine hydrochloride aligns with ICH guidelines for pharmaceutical intermediates. This addresses frequent queries about "CMC requirements for investigational drugs" and "impurity control strategies". The compound's well-defined characterization makes it a useful reference material for method validation studies in analytical laboratories.

The future research directions for CAS 918812-18-7 may include exploration in bioconjugation chemistry and prodrug development, areas generating significant online interest. Search trends show growing curiosity about "amine-reactive coupling reagents" and "targeted drug delivery systems", where the unique properties of (2-morpholinosulfonylphenyl)methanamine hydrochloride could offer innovative solutions. As the pharmaceutical landscape evolves, this compound continues to demonstrate versatile potential across multiple research domains.